
Safety Data Sheet: 18:0 Azidoethyl PC - A
Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 18:0 Azidoethyl PC

Cat. No.: B15550540

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 18:0 Azidoethyl
PC (1,2-distearoyl-sn-glycero-3-phosphocholine (N-azidoethyl)), a critical lipid component in

biomedical research and drug delivery systems. The information presented is collated from

available safety data sheets (SDS) to ensure safe handling, storage, and use in a laboratory

setting.

Section 1: Product Identification and Properties
18:0 Azidoethyl PC is a phospholipid containing an azide group, making it a valuable tool for

"click chemistry" reactions in bioconjugation and the development of targeted drug delivery

vehicles like liposomes.[1][2]
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Identifier Value Source

Product Name 18:0 Azidoethyl PC
Avanti Polar Lipids, BOC

Sciences

Synonyms

1,2-distearoyl-sn-glycero-3-

phosphocholine (N-azidoethyl);

2-[(2-Azidoethyl)

(dimethyl)ammonio]ethyl

(2R)-2,3-bis(stearoyloxy)propyl

phosphate

Avanti Polar Lipids, BOC

Sciences

CAS Number 2342574-09-6 [1][3]

Molecular Formula C45H89N4O8P [1][3]

Molecular Weight 845.18 g/mol [1]

Appearance White Solid / Powder [1]

Purity >99% [1][3]

Section 2: Hazard Identification and Safety
Precautions
While specific hazard classifications may vary between suppliers, the following represents a

general overview of potential hazards and recommended precautions. It is imperative to

consult the specific Safety Data Sheet provided by the supplier before handling the material.
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Hazard Category Description Precautionary Measures

Physical Hazards Combustible Solid
Keep away from heat and

open flames.

Health Hazards

Potential for skin and eye

irritation. May be harmful if

swallowed or inhaled, though

specific toxicity data is limited.

Wear protective gloves, eye

protection, and a lab coat. Use

in a well-ventilated area or with

a fume hood.

Environmental Hazards

WGK 3 (Water Hazard Class 3

- severely hazardous for water)

in Germany.

Prevent entry into drains and

waterways.

Logical Workflow for Handling 18:0 Azidoethyl PC
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Caption: Workflow for Safe Handling of 18:0 Azidoethyl PC.
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Section 3: Handling, Storage, and Stability
Proper handling and storage are crucial to maintain the integrity and stability of 18:0
Azidoethyl PC.

Parameter Recommendation Source

Storage Temperature -20°C [1][3]

Shipping Conditions Shipped on dry ice [4]

Stability 1 Year at -20°C [1][3]

Hygroscopic No [1][3]

Light Sensitive No [1][3]

Handling

Avoid contact with skin, eyes,

and clothing. Avoid ingestion

and inhalation. Wash

thoroughly after handling.

[5]

Section 4: First-Aid and Emergency Procedures
In the event of exposure or accident, follow these first-aid measures and seek medical

attention.

Emergency Response Protocol
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Exposure Event
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Caption: First-Aid Measures for 18:0 Azidoethyl PC Exposure.

Section 5: Experimental Protocols and Disposal
Experimental Use: When used in "click chemistry" reactions, ensure that all reactants and

catalysts are handled according to their respective safety data sheets. The azide moiety can

react with certain compounds, so a thorough understanding of the reaction chemistry is

essential.

Disposal: Dispose of unused material and waste in accordance with local, state, and federal

regulations. Given its classification as severely hazardous to water, do not allow it to enter the

sewage system.[6] Collect in suitable, closed containers for disposal.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for the

official Safety Data Sheet (SDS) provided by the manufacturer. Always refer to the supplier's

SDS for the most accurate and up-to-date safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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